![molecular formula C13H12ClN3 B3335332 2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride CAS No. 1185070-60-3](/img/structure/B3335332.png)
2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride
Overview
Description
2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride is a biochemical used for proteomics research . It has a molecular formula of C13H11N3•HCl and a molecular weight of 245.71 .
Molecular Structure Analysis
The molecular structure of 2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride consists of a benzimidazole ring attached to a phenyl group and an amine group . The benzimidazole ring is a fused aromatic ring consisting of benzene and imidazole rings .Physical And Chemical Properties Analysis
2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride has a molecular formula of C13H12ClN3 and a molecular weight of 245.71 . Further physical and chemical properties are not provided in the search results.Safety and Hazards
Future Directions
Benzimidazole compounds, such as 2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride, have shown promise in various areas of medicinal chemistry due to their diverse pharmacological activities . Future research may focus on exploring these activities further and developing new therapeutic applications for these compounds .
properties
IUPAC Name |
2-phenyl-3H-benzimidazol-5-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3.ClH/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9;/h1-8H,14H2,(H,15,16);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCKKVDFAXOYKKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(N2)C=C(C=C3)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-1H-benzoimidazol-5-ylamine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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